Cas no 2228135-34-8 (tert-butyl N-1-amino-3-(3-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(3-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate
• CAS No: 2228135-34-8
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 5605126
• PubChem ID: 165649322
• Update Time: 2025-06-29

tert-butyl N-1-amino-3-(3-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1881509
• tert-butyl N-[1-amino-3-(3-hydroxy-4-methoxyphenyl)propan-2-yl]carbamate
• 2228135-34-8
• tert-butyl N-1-amino-3-(3-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate

• Inchi： 1S/C15H24N2O4/c1-15(2,3)21-14(19)17-11(9-16)7-10-5-6-13(20-4)12(18)8-10/h5-6,8,11,18H,7,9,16H2,1-4H3,(H,17,19)
• InChI Key： WYOGECOQENPACS-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=CC(=C(C=1)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-1-amino-3-(3-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2228135-34-8 and Product Name: *tert-butyl N-1-amino-3-(3-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate*

The compound with the CAS number 2228135-34-8 and the product name tert-butyl N-1-amino-3-(3-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

In the realm of chemical biology, this compound has been extensively studied for its pharmacological properties. The presence of a tert-butyl group and an N-1-amino moiety contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The aromatic ring system, specifically the 3-hydroxy-4-methoxyphenyl substituent, adds another layer of functionality that is highly relevant to modern drug discovery efforts.

Recent research has highlighted the compound's role in the development of novel therapeutic agents. Specifically, studies have demonstrated its efficacy in modulating enzymatic pathways that are implicated in various diseases. The hydroxy and methoxy groups within the aromatic ring are particularly noteworthy, as they have been shown to enhance binding affinity to target proteins. This property is crucial for designing drugs that can interact selectively with biological receptors.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalytic systems has enabled researchers to achieve high yields while maintaining excellent purity. This is particularly important in pharmaceutical applications, where impurities can significantly impact the safety and efficacy of a drug.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug design. By modifying specific functional groups, chemists can generate derivatives with tailored properties. For instance, replacing the N-1-amino group with other nitrogen-containing heterocycles could lead to compounds with enhanced bioavailability or altered metabolic profiles.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how it interacts with biological targets at the atomic level. These insights have guided experimental efforts and have accelerated the discovery process.

In clinical settings, preliminary studies have shown promising results when this compound is used in combination with other therapeutic agents. Its ability to modulate multiple pathways simultaneously makes it a versatile tool for addressing complex diseases. However, further research is needed to fully elucidate its mechanisms of action and long-term effects.

The industrial production of this compound has also seen significant advancements. Continuous flow chemistry has emerged as a powerful technique for scaling up synthesis while maintaining cost-effectiveness and environmental sustainability. This approach aligns well with global efforts to promote green chemistry principles.

The regulatory landscape for new pharmaceutical compounds like this one is stringent but well-defined. Compliance with international guidelines ensures that drugs are safe and effective before they reach patients. Regulatory bodies often require extensive toxicological studies, which further underscores the importance of thorough research before commercialization.

The future prospects for this compound are bright, with ongoing research exploring new applications in areas such as oncology and neurology. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable therapeutics.

In conclusion, the compound with CAS number 2228135-34-8 and product name *tert-butyl N-1-amino-3-(3-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate* represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the fight against human disease. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in drug development.